Cas no 1393532-95-0 (3-Pyridinemethanamine, 6-fluoro-5-methyl-)
3-Pyridinemethanamine, 6-fluoro-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinemethanamine, 6-fluoro-5-methyl-
- (6-fluoro-5-methylpyridin-3-yl)methanamine
- 6-Fluoro-5-methyl-3-pyridinemethanamine
-
- Inchi: 1S/C7H9FN2/c1-5-2-6(3-9)4-10-7(5)8/h2,4H,3,9H2,1H3
- InChI Key: SBMFOLKLXDSSCC-UHFFFAOYSA-N
- SMILES: C1=NC(F)=C(C)C=C1CN
Computed Properties
- Exact Mass: 140.07497646g/mol
- Monoisotopic Mass: 140.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9Ų
3-Pyridinemethanamine, 6-fluoro-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6763269-0.05g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 0.05g |
$218.0 | 2023-05-26 | |
| Enamine | EN300-6763269-0.1g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 0.1g |
$326.0 | 2023-05-26 | |
| Enamine | EN300-6763269-0.25g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 0.25g |
$466.0 | 2023-05-26 | |
| Enamine | EN300-6763269-0.5g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 0.5g |
$735.0 | 2023-05-26 | |
| Enamine | EN300-6763269-1.0g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 1g |
$943.0 | 2023-05-26 | |
| Enamine | EN300-6763269-2.5g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 2.5g |
$1848.0 | 2023-05-26 | |
| Enamine | EN300-6763269-5.0g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 5g |
$2732.0 | 2023-05-26 | |
| Enamine | EN300-6763269-10.0g |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 10g |
$4052.0 | 2023-05-26 | |
| Aaron | AR028KXO-50mg |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 50mg |
$325.00 | 2025-02-16 | |
| Aaron | AR028KXO-100mg |
(6-fluoro-5-methylpyridin-3-yl)methanamine |
1393532-95-0 | 95% | 100mg |
$474.00 | 2025-02-16 |
3-Pyridinemethanamine, 6-fluoro-5-methyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Pyridinemethanamine, 6-fluoro-5-methyl-
Introduction to 3-Pyridinemethanamine, 6-fluoro-5-methyl- (CAS No. 1393532-95-0)
3-Pyridinemethanamine, 6-fluoro-5-methyl-, identified by its Chemical Abstracts Service (CAS) number 1393532-95-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a methyl group in the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The structural features of 3-Pyridinemethanamine, 6-fluoro-5-methyl- contribute to its remarkable pharmacological profile. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the interactions of this compound with biological targets. Additionally, the methyl group at the 5-position influences the overall conformation and reactivity of the molecule, potentially affecting its bioavailability and efficacy. These structural attributes make it an attractive candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in pharmaceutical compounds. Their incorporation into drug molecules has been associated with improved pharmacokinetic properties, such as increased lipophilicity and reduced susceptibility to enzymatic degradation. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small-molecule inhibitors to their protein targets, leading to more potent and selective therapeutic outcomes.
3-Pyridinemethanamine, 6-fluoro-5-methyl- has been investigated in various contexts, particularly in the search for new antibiotics and antiviral agents. The pyridine core is a common structural element in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. The fluoro and methyl substituents may interact with specific residues in biological targets, influencing the compound's mechanism of action. Preliminary studies suggest that this compound exhibits promising activity against certain bacterial strains, making it a potential lead for further optimization.
The synthesis of 3-Pyridinemethanamine, 6-fluoro-5-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group transformations to introduce the desired fluorine and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.
One of the key challenges in working with 3-Pyridinemethanamine, 6-fluoro-5-methyl- is maintaining its stability during storage and handling. Fluorinated compounds can be sensitive to environmental conditions such as moisture and light, which may affect their chemical integrity. Therefore, proper storage conditions are essential to preserve the compound's efficacy and prevent degradation. Additionally, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are crucial for characterizing the compound's purity and confirming its identity.
The pharmacological evaluation of 3-Pyridinemethanamine, 6-fluoro-5-methyl- has revealed several interesting properties. In vitro studies have shown that this compound interacts with various biological targets, including enzymes and receptors involved in metabolic pathways. Its ability to modulate these pathways suggests potential applications in treating conditions such as inflammation, cancer, and infectious diseases. Further preclinical studies are necessary to fully elucidate its therapeutic potential and establish optimal dosing regimens.
Recent advances in computational chemistry have also contributed to the understanding of 3-Pyridinemethanamine, 6-fluoro-5-methyl-'s behavior. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify structural modifications that could enhance its efficacy or reduce side effects. By integrating experimental data with computational insights, scientists can accelerate the discovery process and bring new treatments to patients more quickly.
The role of 3-Pyridinemethanamine, 6-fluoro-5-methyl- in drug development is further highlighted by its versatility as a building block for more complex molecules. Chemists often use simpler compounds like this one as starting points for synthesizing analogs with enhanced properties. By systematically varying substituents or functional groups, researchers can explore a wide range of chemical space and identify novel candidates with improved pharmacological profiles.
In conclusion,3-Pyridinemethanamine, 6-fluoro-5-methyl-(CAS No. 1393532-95-0) represents a promising area of research within pharmaceutical chemistry. Its unique structural features offer potential advantages in terms of metabolic stability, binding affinity, and biological activity. Ongoing studies continue to uncover new insights into its pharmacological properties and therapeutic applications, paving the way for innovative treatments across various medical disciplines.
1393532-95-0 (3-Pyridinemethanamine, 6-fluoro-5-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)